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Compound of Interest

Compound Name: C15H22CINS

Cat. No.: B15174005

Efforts to elucidate the identity and comparative efficacy of the chemical compound with the
molecular formula C15H22CINS have been inconclusive. Extensive searches across major
chemical databases, including PubChem and ChemSpider, and the broader scientific literature
have not yielded a definitive identification for this specific formula. Consequently, a comparative
analysis with a related compound, as requested, cannot be performed at this time.

The initial investigation aimed to identify the common name, chemical structure, and class of
C15H22CINS to establish a baseline for comparison. However, the provided molecular formula
does not correspond to a readily available, well-documented compound in the public domain.
This suggests that C15H22CINS may represent a novel, proprietary, or infrequently studied
research chemical.

Without a known chemical identity, it is not feasible to:

Identify a structurally or functionally related compound for a meaningful efficacy comparison.

Retrieve experimental data on its biological activity, mechanism of action, or efficacy.

Outline detailed experimental protocols for its synthesis or use in bioassays.

lllustrate its associated signaling pathways.

A search for compounds with similar molecular formulas, such as C15H14CINS, revealed the
existence of derivatives of phenothiazine, a core structure in many antipsychotic medications.
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However, the significant difference in the number of hydrogen atoms (22 in the query versus
14) indicates that C15H22CINS would have a substantially different and likely non-aromatic
structure, making direct comparisons to these known compounds speculative and scientifically
unsound.

Further progress on this comparative guide is contingent upon the successful identification of
C15H22CINS. Researchers, scientists, and drug development professionals with access to
internal or proprietary data related to this compound are encouraged to provide a specific
chemical name or structure to enable a thorough and accurate comparative analysis. Once the
compound is identified, a comprehensive guide will be developed, adhering to the original
request for structured data presentation, detailed methodologies, and clear visualizations of
experimental workflows and signaling pathways.

 To cite this document: BenchChem. [Compound C15H22CINS: Efficacy and Comparative
Analysis Pending Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174005#comparing-the-efficacy-of-c15h22clns-
with-related-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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